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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B606671 Get Quote

An In-depth Technical Guide to Mordant Orange
6
For Researchers, Scientists, and Drug Development Professionals

Introduction
Mordant Orange 6, also known by its Colour Index name C.I. 26520, is a synthetic dye

belonging to the double azo class of compounds.[1] It is primarily utilized in the textile industry

for dyeing various natural and synthetic fibers, including wool, silk, nylon, leather, and fur.[1] Its

application as a mordant dye means it requires a chemical agent, known as a mordant, to bind

effectively to the fabric, thereby enhancing the fastness and longevity of the color. This

technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of Mordant Orange 6, with a focus on information relevant to

scientific researchers.

Chemical Structure and Identification
Mordant Orange 6 is a sodium salt of a complex aromatic azo compound. Its chemical

structure is characterized by two azo groups (-N=N-) connecting three aromatic rings.

IUPAC Name: disodium;4-[[4-[(3-carboxy-4-

oxidophenyl)diazenyl]phenyl]diazenyl]benzenesulfonate
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Chemical Formula: C₁₉H₁₂N₄Na₂O₆S[1]

Molecular Structure: Double azo class[1]

Physicochemical Properties
Mordant Orange 6 is a red-orange powder with specific solubility and spectral characteristics.

[1] A summary of its key quantitative properties is presented in the table below.

Property Value Reference

Molecular Weight 470.37 g/mol [1]

CAS Number 3564-27-0 / 25747-21-1 [1]

Melting Point >300°C [2]

Solubility in Water 80 g/L at 80°C [1][2]

λmax 381 nm [2]

pKa 11.49, 11.71 (at 25°C) [2]

Appearance: Red-orange powder.[1]

Solubility: Soluble in water, resulting in a yellow to orange solution. It is slightly soluble in

ethanol and acetone.[1]

Behavior in Acids: In concentrated sulfuric acid, it produces a red-light purple solution, which

turns to a yellow-light orange upon dilution. In concentrated hydrochloric acid, it forms a purple

solution that eventually decolorizes.[1]

Synthesis of Mordant Orange 6
The synthesis of Mordant Orange 6 is a two-step process involving diazotization followed by

an azo coupling reaction.

Manufacturing Method: The synthesis begins with the diazotization of 4-((4-

Aminophenyl)diazenyl)benzenesulfonic acid. The resulting diazonium salt is then coupled with

2-Hydroxybenzoic acid (salicylic acid) to form the final dye molecule.[1]
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Experimental Protocol: A Representative Synthesis
The following is a representative experimental protocol for the synthesis of Mordant Orange 6,

based on general procedures for azo dye synthesis.

Materials:

4-((4-Aminophenyl)diazenyl)benzenesulfonic acid

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

2-Hydroxybenzoic acid (salicylic acid)

Sodium hydroxide (NaOH)

Sodium chloride (NaCl)

Ice

Distilled water

Procedure:

Part 1: Diazotization of 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid

Dissolve a specific molar equivalent of 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid in a

dilute solution of sodium hydroxide.

Cool the solution to 0-5°C in an ice bath.

Slowly add a solution of sodium nitrite (1 molar equivalent) in water to the cooled solution,

keeping the temperature below 5°C.

In a separate beaker, prepare a solution of hydrochloric acid (2.5 molar equivalents).

Slowly add the cold amine-nitrite solution to the hydrochloric acid solution, ensuring the

temperature remains between 0-5°C. Stir vigorously.
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The formation of the diazonium salt is indicated by a change in the solution's appearance.

Maintain the cold temperature for the subsequent coupling reaction.

Part 2: Azo Coupling

Dissolve 2-Hydroxybenzoic acid (1 molar equivalent) in a dilute sodium hydroxide solution.

Cool this solution to 0-5°C in an ice bath.

Slowly add the previously prepared cold diazonium salt solution to the cold 2-

Hydroxybenzoic acid solution.

Maintain a basic pH by adding a sodium hydroxide solution as needed to facilitate the

coupling reaction.

Continue stirring the mixture in the ice bath for 1-2 hours to ensure the completion of the

reaction.

The dye will precipitate out of the solution. Isolate the solid dye by filtration.

Wash the crude dye with a saturated sodium chloride solution to remove impurities.

Dry the purified Mordant Orange 6 in a vacuum oven at a low temperature.
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Part 1: Diazotization

Part 2: Azo Coupling Purification

4-((4-Aminophenyl)diazenyl)
benzenesulfonic acid

Diazonium Salt Solution
(0-5°C)

Sodium Nitrite (NaNO₂)

Hydrochloric Acid (HCl)

Coupling Reaction Mixture
(0-5°C, basic pH)

Slow Addition

2-Hydroxybenzoic acid
(Salicylic Acid)

Sodium Hydroxide (NaOH) Crude Mordant Orange 6
(Precipitate)

Precipitation Filtration Washing with NaCl solution Drying Purified Mordant Orange 6
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Start: Undyed Wool Yarn

Scouring
(Washing with mild soap)

Pre-mordanting
(Alum solution, 80-90°C, 1 hr)

Dyeing
(Mordant Orange 6 solution, 80-90°C, 1 hr)

Cooling in Dyebath
(Overnight)

Rinsing
(Until water is clear)

Washing and Final Rinse

Drying

End: Dyed Wool Yarn
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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